Cas no 123639-56-5 (N-Benzyl-L-serine, Methyl Ester)

N-Benzyl-L-serine Methyl Ester is a chiral serine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. The benzyl group enhances solubility and stability, while the methyl ester functionality improves reactivity in peptide coupling and other ester-based transformations. Its L-configuration ensures compatibility with biologically active compounds, making it valuable for the synthesis of enantiomerically pure molecules. The compound is particularly useful in medicinal chemistry for constructing modified peptides and small-molecule inhibitors. Its well-defined stereochemistry and functional group versatility facilitate controlled reactions, reducing side products. Suitable for use under standard laboratory conditions, it offers a reliable building block for complex molecular architectures.
N-Benzyl-L-serine, Methyl Ester structure
123639-56-5 structure
Product Name:N-Benzyl-L-serine, Methyl Ester
CAS No:123639-56-5
MF:C11H15NO3
MW:209.241703271866
MDL:MFCD07367716
CID:824520
PubChem ID:11790456
Update Time:2025-06-08

N-Benzyl-L-serine, Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 2-(benzylamino)-3-hydroxypropanoate
    • N-Benzyl-L-serine, Methyl Ester
    • L-N-Benzylserine Methyl Ester
    • N-(phenylmethyl)-L-Serine methyl ester
    • methyl (2S)-2-(benzylamino)-3-hydroxypropanoate
    • Methyl (S)-2-(Benzylamino)-3-hydroxypropanoate
    • Methyl benzyl-L-serinate
    • N-benzyl Serine Methyl Ester
    • J-004967
    • AKOS022180639
    • GMZGWPPEZCREPP-JTQLQIEISA-N
    • SCHEMBL5878196
    • MFCD07367716
    • L-N-BenzylserineMethylEster
    • EN300-7058126
    • Serine, N-(phenylmethyl)-, methyl ester
    • HY-W003903A
    • 123639-56-5
    • AS-31802
    • CS-0146698
    • DTXSID10472850
    • N-Benzyl-l-serine methyl ester
    • MDL： MFCD07367716
    • Inchi： 1S/C11H15NO3/c1-15-11(14)10(8-13)12-7-9-5-3-2-4-6-9/h2-6,10,12-13H,7-8H2,1H3/t10-/m0/s1
    • InChI Key： GMZGWPPEZCREPP-JTQLQIEISA-N
    • SMILES： OC[C@@H](C(=O)OC)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.10500
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 351.127°C at 760 mmHg
  • Flash Point: 166.156℃
  • Refractive Index: 1.534
  • Solubility: Dissolution (40 g/l) (25 º C),
  • PSA: 58.56000
  • LogP: 0.70100

N-Benzyl-L-serine, Methyl Ester Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Benzyl-L-serine, Methyl Ester Pricemore >>

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N-Benzyl-L-serine, Methyl Ester Production Method

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